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Compound of Interest

Compound Name: Biotin-PEG3-amine

Cat. No.: B606131 Get Quote

Essential Safety and Handling Guide for Biotin-
PEG3-amine
For researchers, scientists, and drug development professionals, ensuring safe handling of

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for handling Biotin-PEG3-amine, including operational and disposal

plans, to foster a secure and efficient research environment.

Physicochemical and Safety Data
The following table summarizes key quantitative data for Biotin-PEG3-amine, compiled from

various safety data sheets.
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Property Value Citations

Chemical Formula C18H34N4O5S [1][2][3]

Molecular Weight 418.55 g/mol [2][3]

Appearance
Off-white to slightly grey

amorphous solid
[3]

Purity >98% [3]

Solubility
Soluble in DMSO, DMF, and

MeOH.
[3]

Storage Temperature -20°C [3][4]

Hazard Identification and Personal Protective
Equipment (PPE)
Biotin-PEG3-amine is considered hazardous. It may cause skin and serious eye irritation, and

may also cause respiratory irritation.[5] It is harmful if swallowed.[2] Therefore, adherence to

proper safety protocols and the use of appropriate personal protective equipment are crucial.

Engineering Controls:

Use only in a well-ventilated area, preferably in a chemical fume hood.[2][5]

Personal Protective Equipment:

Eye/Face Protection: Wear tight-sealing safety goggles or a face shield.[6]

Skin Protection: Wear protective gloves and a lab coat.[6] Specific glove material should be

chosen based on the solvent used and breakthrough time.

Respiratory Protection: If working outside a fume hood or if dust/aerosols may be generated,

wear a NIOSH/MSHA-approved respirator.[6]

Operational Handling and Storage Protocol
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Handling:

Avoid contact with skin, eyes, and clothing.[4][6]

Do not breathe dust or aerosols.[4][6]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in the laboratory.[6]

Equilibrate the vial to room temperature before opening to prevent moisture condensation.[7]

Dissolve the reagent immediately before use as it is moisture-sensitive and can hydrolyze.[7]

Do not prepare stock solutions for long-term storage unless specified by the manufacturer.[4]

[7]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[2][8]

The recommended storage temperature is -20°C.[3][4]

Protect from long-term exposure to light.[8]

Below is a workflow for the safe handling of Biotin-PEG3-amine.
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Safe Handling Workflow for Biotin-PEG3-amine

Accidental Release and Exposure Measures
Spill Cleanup:
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Evacuate personnel from the immediate area.[6]

Wear appropriate PPE, including respiratory protection.[2]

Cover powder spills with a plastic sheet to minimize dust.[6]

For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).[2][9]

Collect the spilled material into a suitable container for disposal.[6][8]

Clean the contaminated area thoroughly.[6]

Prevent the spill from entering drains or waterways.[2][6][8]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek medical attention if irritation persists.[5][8]

Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of soap

and water. Seek medical attention if irritation occurs.[5][8]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[2][8]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2][8]

The following diagram outlines the emergency response protocol for accidental exposure.
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Emergency Response for Accidental Exposure

Disposal Plan
All waste materials, including empty containers and contaminated items, must be disposed of in

accordance with local, state, and federal regulations.[8]

Collect waste in a designated, properly labeled, and sealed container.

Do not allow the product to reach groundwater, water courses, or sewage systems.[8][10]

Dispose of the waste through a licensed waste disposal contractor.[5] Empty containers may

retain product residue and can be hazardous.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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